4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy}-1,6-dimethyl-1,2-dihydropyridin-2-one

Specification

• CAS No.: 2320954-98-9
• Molecular Formula: C22H24N2O5
• Molecular Weight: 396.443
• IUPAC Name: 4-[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one
• Standard InChI: InChI=1S/C22H24N2O5/c1-14-11-17(13-20(25)23(14)2)28-16-7-9-24(10-8-16)22(26)19-12-15-5-4-6-18(27-3)21(15)29-19/h4-6,11-13,16H,7-10H2,1-3H3
• Standard InChI Key: NZNYVOPVFNVJGZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC

Introduction

The compound 4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy}-1,6-dimethyl-1,2-dihydropyridin-2-one is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound integrates various functional groups, including a piperidine ring substituted with a benzofuran moiety, which is known for its biological activity. It falls under the classification of heterocyclic compounds, specifically those containing nitrogen and oxygen in their rings.

Synthesis

The synthesis of 4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy}-1,6-dimethyl-1,2-dihydropyridin-2-one typically involves multi-step organic reactions. These reactions require specific conditions such as temperature control, inert atmospheres to prevent oxidation, and purification steps like chromatography to isolate the desired product. For example, thin-layer chromatography can be employed to monitor reaction progress.

Biological Activity and Potential Applications

The biological activity of 4-{[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy}-1,6-dimethyl-1,2-dihydropyridin-2-one is likely linked to its interaction with specific biological targets. Data from pharmacological studies would reveal specific pathways affected by this compound, including potential neurotransmitter modulation or anti-inflammatory effects.

Potential Applications

This compound has potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. Its structural features suggest potential uses in drug development for treating conditions related to neurological disorders or inflammation.

Analytical Techniques

Relevant analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) would provide further insights into the purity and structural confirmation of this compound. These techniques are essential for characterizing the compound's chemical structure and assessing its quality for research purposes.

Comparison with Similar Compounds

Other compounds with similar structural features, such as 2-{[1-(7-Methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one, also exhibit potential therapeutic applications. These compounds are classified as heterocyclic derivatives and have been explored for their pharmacological activities, including interactions with neurokinin receptors.

Data Table: Comparison of Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
4-{[1-(7-Methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]oxy}-1,6-dimethyl-1,2-dihydropyridin-2-one	C$_{25}$H$_{28}$N$_{2}$O$_{5}$	Approximately 432 g/mol	Medicinal chemistry, pharmacology
2-{[1-(7-Methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	Not specified	Not specified	Neurokinin receptor antagonism, pain and inflammation management
1-(7-Methoxy-1-benzofuran-2-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine	C$_{16}$H$_{16}$N$_{4}$O$_{3}$S	344.39 g/mol	Antimicrobial, anticancer research